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Compound of Interest

Compound Name: L-AP4 monohydrate

Cat. No.: B8143659 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
L-2-Amino-4-phosphonobutyric acid (L-AP4) is a potent and selective agonist for group III

metabotropic glutamate receptors (mGluRs), which include mGlu₄, mGlu₆, mGlu₇, and mGlu₈.

[1][2] It acts as a synaptic depressant by reducing the release of glutamate.[1] Due to its role in

modulating glutamatergic neurotransmission, L-AP4 is a critical tool in neuroscience research

for studying synaptic plasticity, neuroprotection, and various neurological disorders.

This document provides detailed protocols for the preparation, storage, and handling of L-AP4
monohydrate stock solutions for experimental use.

L-AP4 Monohydrate: Properties and Solubility
Accurate stock solution preparation begins with understanding the compound's physical and

chemical properties. Note that batch-specific molecular weights may vary due to hydration

levels; always refer to the manufacturer's certificate of analysis for precise calculations.

Table 1: Chemical and Physical Properties of L-AP4 Monohydrate
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Property Data Reference

Molecular Formula C₄H₁₂NO₆P

Molecular Weight 201.11 g/mol

Appearance White to off-white solid

Storage (Solid Form)
Store at 4°C or Room

Temperature, sealed.

Table 2: Solubility Data for L-AP4

Solvent

Maximum
Concentration
(Anhydrous
MW)

Maximum
Concentration
(Monohydrate
MW)

Notes Reference

Water ~5 mM ~4.5 mM

0.1 M NaOH 100 mM ~90 mM

Useful for high-

concentration

aqueous stocks.

DMSO Not specified
~10 mg/mL

(~49.7 mM)

May require

sonication for

complete

dissolution.

Experimental Protocols
3.1. Materials and Equipment

L-AP4 monohydrate powder

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

Dimethyl sulfoxide (DMSO), anhydrous
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0.1 M Sodium Hydroxide (NaOH), sterile

Analytical balance

Spatula

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, for DMSO preparation)

Sterile conical tubes or vials for stock solutions

Sterile, light-blocking cryovials for aliquots

3.2. Protocol 1: Preparation of a 5 mM Aqueous Stock Solution

This protocol is suitable for experiments where an aqueous, lower-concentration stock is

required.

Calculate the Required Mass:

Use the formula: Mass (mg) = Desired Concentration (mM) × Final Volume (mL) ×

Molecular Weight ( g/mol )

Example for 10 mL of a 5 mM stock solution:

Mass (mg) = 5 mmol/L × 0.010 L × 201.11 g/mol = 10.06 mg

Weighing the Compound:

Tare a clean microcentrifuge tube or weighing boat on an analytical balance.

Carefully weigh 10.06 mg of L-AP4 monohydrate powder.

Dissolution:

Add the weighed powder to a sterile 15 mL conical tube.
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Add 10 mL of sterile, high-purity water to the tube.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Visually inspect for any remaining particulates.

Sterilization (Optional):

If required for cell culture experiments, filter-sterilize the solution using a 0.22 µm syringe

filter compatible with aqueous solutions.

3.3. Protocol 2: Preparation of a 50 mM DMSO Stock Solution

This protocol is ideal for creating a high-concentration master stock that can be diluted into

aqueous buffers or media for final experimental concentrations.

Calculate the Required Mass:

Example for 2 mL of a 50 mM stock solution:

Mass (mg) = 50 mmol/L × 0.002 L × 201.11 g/mol = 20.11 mg

Weighing the Compound:

Tare a clean glass vial or microcentrifuge tube.

Carefully weigh 20.11 mg of L-AP4 monohydrate powder.

Dissolution:

Add the weighed powder to the vial.

Add 2 mL of anhydrous DMSO.

Cap the vial tightly and vortex for 2-3 minutes.

If dissolution is slow, sonicate the vial in a water bath for 5-10 minutes until the solution is

clear.

3.4. Storage and Handling of Stock Solutions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8143659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8143659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper storage is critical to maintain the stability and activity of L-AP4.

Aliquotting: To prevent degradation from repeated freeze-thaw cycles, divide the stock

solution into smaller, single-use aliquots in light-blocking cryovials.

Short-Term Storage: Solutions can be stored at -20°C for up to one month.

Long-Term Storage: For maximum stability, store aliquots at -80°C for up to six months.

Before Use: When ready to use, thaw an aliquot at room temperature and ensure any

precipitate is fully redissolved before diluting into your experimental buffer. It is

recommended to prepare and use fresh solutions on the same day whenever possible.

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow for stock preparation and the

canonical signaling pathway of L-AP4.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8143659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Preparation

Step 2: Storage

Step 3: Experimental Use

Calculate Mass
(Concentration x Volume x MW)
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Solution Ready

Store at -20°C or -80°C

Thaw Aliquot at RT

For Experiment

Dilute to Final
Working Concentration
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Caption: Workflow for L-AP4 monohydrate stock solution preparation.
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L-AP4 Signaling Pathway

L-AP4
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Caption: L-AP4 action on presynaptic group III mGlu receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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